Cas no 1539568-23-4 (2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1539568-23-4
• MF: C₇H₄Cl₂F₂O₂S
• MW: 261.073266029358
• MDL: MFCD24105304
• CID: 5244273
• Update Time: 2025-06-30

2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-chloro-5-(difluoromethyl)-
• 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD24105304
• Inchi： 1S/C7H4Cl2F2O2S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3,7H
• InChI Key： YFUFCDNEZQQEIC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(F)F)=CC=C1Cl

Additional information on 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE

Introduction to 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1539568-23-4)

2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE, identified by its Chemical Abstracts Service (CAS) number 1539568-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This sulfonyl chloride derivative of benzene exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and difluoromethyl substituents imparts distinct reactivity, which is leveraged in the development of novel compounds targeting specific therapeutic applications.

The compound's molecular structure, featuring a benzene ring substituted at the 2-position with a chlorine atom and at the 5-position with a difluoromethyl group, coupled with a sulfonyl chloride functional group at the 1-position, contributes to its versatility in synthetic chemistry. The sulfonyl chloride moiety is particularly notable for its ability to undergo nucleophilic substitution reactions, facilitating the introduction of diverse side chains or functional groups into the molecular framework. This reactivity has been exploited in the synthesis of sulfonamide derivatives, which are well-documented for their pharmacological properties.

In recent years, 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE has been explored as a key intermediate in the development of novel sulfonamide-based drugs. Sulfonamides are a class of compounds known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as chlorine and difluoromethyl enhances the metabolic stability and binding affinity of sulfonamides to their target enzymes or receptors. For instance, studies have demonstrated that substituents like difluoromethyl can improve the lipophilicity and oral bioavailability of drug candidates, a critical factor in pharmaceutical design.

One of the most compelling applications of 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE lies in its role as a precursor to fluorinated sulfonamides. Fluorine atoms are frequently incorporated into drug molecules to modulate their pharmacokinetic and pharmacodynamic profiles. The electron-withdrawing nature of fluorine enhances the potency and selectivity of sulfonamides by affecting electronic distributions in the molecule. Furthermore, fluorinated derivatives often exhibit improved resistance to metabolic degradation, extending their therapeutic efficacy. Research has shown that compounds incorporating both chlorine and difluoromethyl groups can exhibit enhanced binding to biological targets, making them promising candidates for further development.

The synthesis of 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through the chlorination and subsequent sulfonylation of appropriately substituted benzene derivatives. The use of modern catalytic methods has improved the efficiency and yield of these reactions, making large-scale production feasible. Advanced techniques such as flow chemistry have also been employed to enhance reaction control and purity, ensuring that the final product meets stringent pharmaceutical standards.

From a mechanistic standpoint, the reactivity of 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE is influenced by both electronic and steric factors. The electron-withdrawing effect of the sulfonyl chloride group increases the electrophilicity of the aromatic ring at positions ortho and para to it, facilitating electrophilic aromatic substitution reactions. This property is exploited in cross-coupling reactions where the compound serves as an electrophile, reacting with nucleophiles such as organometallic reagents or amines to form new carbon-carbon or carbon-nitrogen bonds.

The pharmaceutical industry has shown particular interest in leveraging this compound for its ability to generate complex sulfonamide scaffolds. By reacting 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE with various amine derivatives, researchers can access a library of sulfonamides with tailored properties for drug discovery. These derivatives can then be further modified through additional functionalization steps to optimize their biological activity. For example, incorporation into heterocyclic structures or appending other pharmacophores can lead to novel compounds with enhanced therapeutic potential.

In academic research, 2-CHLORO-5-(DIFLUOROMETHYL)BENZENE-1-SULFONYL CHLORIDE has been utilized in studies exploring structure-activity relationships (SAR) within sulfonamide-based drugs. Computational modeling techniques have been employed to predict how different substituents affect molecular interactions with biological targets. These studies provide insights into optimizing drug design by correlating structural features with biological responses. The compound's well-defined reactivity profile makes it an ideal candidate for such investigations, allowing researchers to systematically probe its utility in generating lead compounds for various diseases.

The agrochemical sector has also recognized the potential of 2-CHLORO-5-(DIFLUORMETHYL)BENZENE-1-SULFONYL CHLORIDE as a building block for developing novel pesticides and herbicides. Sulfonamide derivatives are known for their efficacy against pests due to their ability to disrupt essential biological pathways. By incorporating specific functional groups derived from this compound, agrochemical companies can design molecules that offer improved crop protection while maintaining environmental safety profiles.

The handling and application of 2-CHLORO-5-(DIFLUORMETHYL)BENZENE-1-SULFONYL CHLORIDE require adherence to standard laboratory protocols to ensure safety and reproducibility. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) should be used when handling this compound due to its potential reactivity with nucleophiles and moisture-sensitive nature. Storage conditions should be carefully controlled to prevent degradation or unintended side reactions.

Future research directions involving 2-CHLORO-5-(DIFLUORMETHYL)BENZENE-1-SULFONYL CHLORIDE may explore its role in developing next-generation therapeutics targeting emerging challenges in medicine. For instance, its incorporation into antiviral or anticancer agents could yield novel compounds with improved efficacy against resistant strains or enhanced selectivity for cancer cells over healthy tissues. Additionally, advances in green chemistry may inspire sustainable synthetic routes for producing this intermediate without compromising yield or purity.